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Compound of Interest

Compound Name: Bromocriptine-13C,d3

Cat. No.: B12352116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies associated with the isotopically labeled compound, Bromocriptine-13C,d3.

This internal standard is crucial for the accurate quantification of bromocriptine in various

biological matrices.

Quantitative Data Summary
The following tables summarize the key quantitative data for Bromocriptine-13C,d3, as

compiled from manufacturer specifications.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C₃₁[¹³C]H₃₇D₃BrN₅O₅

Molecular Weight 658.6 g/mol

Appearance Solid

Storage Temperature -20°C

Stability ≥ 4 years
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Table 2: Quality Control Specifications

Parameter Specification

Chemical Purity (by HPLC) ≥98%

Isotopic Enrichment ≥99% deuterated forms (d₁-d₃)

Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below. These protocols are based on established analytical methods for bromocriptine and its

isotopically labeled analogues.

Determination of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)
This method is designed to separate and quantify Bromocriptine-13C,d3 from any potential

impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: A gradient mixture of acetonitrile and a buffer such as 20 mM ammonium

acetate.

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 300 nm.

Sample Preparation: A stock solution of Bromocriptine-13C,d3 is prepared in a suitable

organic solvent like methanol or acetonitrile and diluted to an appropriate concentration for

analysis.

Procedure: The prepared sample is injected into the HPLC system. The retention time of the

main peak corresponding to Bromocriptine-13C,d3 is recorded. The purity is calculated by

determining the area of the main peak as a percentage of the total peak area.
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Determination of Isotopic Enrichment by Liquid
Chromatography-Tandem Mass Spectrometry (LC-
MS/MS)
This method is employed to confirm the isotopic enrichment of Bromocriptine-13C,d3.

Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance

liquid chromatography system.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Chromatography: A C18 reverse-phase column is used for separation before introduction to

the mass spectrometer.[1]

Sample Preparation: The sample is prepared in a similar manner to the HPLC analysis,

ensuring a concentration suitable for mass spectrometric detection.

Procedure: The mass spectrometer is set to monitor the mass-to-charge ratio (m/z) of both

the labeled (Bromocriptine-13C,d3) and unlabeled (Bromocriptine) compounds. The

isotopic enrichment is determined by comparing the ion intensity of the labeled compound to

any residual unlabeled compound. The analysis of the isotopic distribution pattern allows for

the confirmation of the d1, d2, and d3 forms.

Visualizations
Experimental Workflow for Quantification of
Bromocriptine
The following diagram illustrates a typical experimental workflow for the quantification of

Bromocriptine in a biological sample using Bromocriptine-13C,d3 as an internal standard.
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Experimental workflow for Bromocriptine quantification.
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Bromocriptine Signaling Pathway
This diagram depicts the primary signaling pathway of Bromocriptine as a dopamine D2

receptor agonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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